Cas no 439096-53-4 (5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine)

• Product Name: 5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine
• CAS No: 439096-53-4
• CID: 4651487
• Update Time: 2025-05-23

5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine

Computed Properties

• Exact Mass: 362.067
• Monoisotopic Mass: 362.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine

Introduction to 5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine (CAS No. 439096-53-4)

5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine, identified by its Chemical Abstracts Service number 439096-53-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the diazepine class, a well-known scaffold in drug discovery due to its broad biological activity and structural versatility. The presence of multiple functional groups, including a chloro(difluoro)methyl substituent and a mesitylsulfonyl moiety, endows this molecule with unique chemical properties that make it a promising candidate for further investigation.

The 5-Chloro(difluoro)methyl group introduces both electron-withdrawing and lipophilic characteristics, which can modulate the compound's interaction with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes or receptors involved in critical biological pathways. Additionally, the mesitylsulfonyl group enhances the compound's solubility and metabolic stability, making it a favorable candidate for oral administration in drug formulations.

In recent years, there has been growing interest in diazepine derivatives as potential therapeutic agents. These compounds have demonstrated efficacy in various pharmacological contexts, including neurology, oncology, and anti-inflammatory applications. The structural modification of diazepine derivatives allows for fine-tuning of their pharmacokinetic and pharmacodynamic profiles, enabling the development of more selective and potent drugs.

One of the most compelling aspects of 5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine is its potential as a lead compound for drug discovery. The combination of the chloro(difluoro)methyl and mesitylsulfonyl groups provides multiple points of interaction with biological targets, which can be exploited to develop novel therapeutic strategies. For instance, this compound could serve as a starting point for designing molecules that inhibit specific enzyme kinases or modulate neurotransmitter receptors.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The incorporation of fluorine atoms in the 5-Chloro(difluoro)methyl group aligns with this trend, making 5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine a particularly attractive candidate for further exploration.

The mesitylsulfonyl group also contributes to the compound's overall physicochemical properties, including solubility and lipophilicity. These parameters are critical for determining the bioavailability and efficacy of a drug candidate. By optimizing these properties through structural modifications, researchers can enhance the compound's potential as a therapeutic agent.

In conclusion,5-Chloro(difluoro)methyl-1-(mesitylsulfonyl)-2,3-dihydro-1H-1,4-diazepine (CAS No. 439096-53-4) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an excellent candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across multiple disease areas.